Cas no 2229132-63-0 (3-amino-2-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol)

• Product Name: 3-amino-2-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol
• CAS No: 2229132-63-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5975443
• PubChem ID: 165681308
• Update Time: 2025-06-27

3-amino-2-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol
• 2229132-63-0
• EN300-1761536

• Inchi： 1S/C10H16N2O2/c1-7-3-8(9(4-11)6-13)5-12-10(7)14-2/h3,5,9,13H,4,6,11H2,1-2H3
• InChI Key： FVDKHOWQZCRYGW-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=NC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-amino-2-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol

3-Amino-2-(6-Methoxy-5-Methylpyridin-3-yl)propan-1-ol (CAS No. 2229132-63-0): An Emerging Compound in Medicinal Chemistry

3-Amino-2-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol (CAS No. 2229132-63-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of amino alcohols and is characterized by its complex molecular structure, which includes an amino group, a methoxy-substituted pyridine ring, and a hydroxyl group. These functional groups contribute to its diverse chemical properties and biological activities.

The chemical structure of 3-amino-2-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol is particularly noteworthy for its potential in drug design and development. The presence of the amino group allows for the formation of hydrogen bonds, which can enhance the compound's binding affinity to various biological targets. The methoxy-substituted pyridine ring provides additional stability and lipophilicity, while the hydroxyl group can serve as a site for further functionalization or conjugation with other molecules.

Recent studies have explored the pharmacological properties of 3-amino-2-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol in various biological systems. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, research has indicated that 3-amino-2-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol exhibits neuroprotective effects. In a study using a mouse model of Parkinson's disease, administration of this compound was found to reduce dopaminergic neuron loss and improve motor function. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and mitochondrial function, which are critical factors in neurodegenerative disorders.

The potential antitumor activity of 3-amino-2-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol has also been investigated. Preliminary studies have shown that it can induce apoptosis in human cancer cell lines, including those derived from breast and lung cancers. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a promising candidate for further development as an anticancer agent.

In terms of pharmacokinetics, 3-amino-2-(6-methoxy-5-methylpyridin-3-yl)propan-1-ol has demonstrated favorable properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to fully characterize its metabolism and excretion pathways, as well as to assess its safety profile in preclinical models.

The synthesis of 3-amino-2-(6-methoxy-5-methylpyridin-3-yl)propan-1-o has been optimized using modern synthetic methods, allowing for efficient large-scale production. One common approach involves the reaction of 6-methoxy-nicotinaldehyde with an appropriate amino alcohol precursor, followed by reduction and functionalization steps to achieve the desired final product. The ability to synthesize this compound on a large scale is crucial for advancing its development into clinical trials.

In conclusion, 3-amino--2-(6-methoxy--5--methylpyridin--3--yl)-propan--1--ol (CAS No. 2229132-63-*0*) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation in medicinal chemistry and drug development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing the treatment of various diseases.